Cas no 18719-09-0 (Demelverine Hydrochloride)

• Product Name: Demelverine Hydrochloride
• CAS No: 18719-09-0
• MF: C₁₇H₂₂ClN
• MW: 275.81628370285
• CID: 198753
• PubChem ID: 12598088
• Update Time: 2025-04-19

Demelverine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,N-methyl-N-(2-phenylethyl)-, hydrochloride (1:1)
• Demelverine
• 4-BROMO-2,3-DIHYDROBENZOFURAN
• DEMELVERINE HYDROCHLORIDE
• N-methyl-2-phenyl-N-(2-phenylethyl)ethanamine,hydrochloride
• A-diphenyldiethylamine Hydrochloride
• Demelverinhydrochlorid
• Methyl-bis-<2-phenyl-ethyl>-amin-hydrochlorid
• Methyl-diphenaethyl-amin,Hydrochlorid
• methyl-diphenethyl-amine,hydrochloride
• N-Methyl-
• N-Methyl-N,N-diphenethylamine Hydrochloride
• N-Methyl-N,N-diphenethylamin-hydrochlorid
• Spasman
• UNII-T568N7L7GE
• N-Methyl-N,N- diphenethylaMine Hydrochloride
• N-Methyl-β,β-diphenyldiethylaMine Hydrochloride
• N-Methyl-N-(2-phenylethyl)benzeneethanaMine Hydrochloride
• N-METHYLDIPHENETHYLAMINE HYDROCHLORIDE
• DEMELVERINE HCL
• N-METHYL-N-(2-PHENYLETHYL)-BENZENEETHANAMINE HYDROCHLORIDE
• IA29260000
• Diethylamine, 1,2-diphenyl-N-methyl-, hydrochloride, (-)-
• FT-0665683
• (+-)-1,2-Diphenyl-N-methyldiethylamine hydrochloride
• dl-N-Methyl-N-ethyl-1,2-diphenylethylamine hydrochloride
• 18719-09-0
• NIOSH/IA2926000
• (-)-1,2-Diphenyl-N-methyldiethylamine hydrochloride
• Diethylamine, 1,2-diphenyl-N-methyl-, hydrochloride, (+-)-
• DTXSID00171986
• bis(2-phenylethyl)methylamine, chloride
• DEMELVERINE HYDROCHLORIDE [WHO-DD]
• Benzeneethanamine, N-methyl-N-(2-phenylethyl)-, hydrochloride
• NIOSH/IA2925000
• Q27289694
• N-methyl-2-phenyl-N-(2-phenylethyl)ethanamine;hydrochloride
• T568N7L7GE
• DEMELVERINE HYDROCHLORIDE [MART.]
• IA29250000
• l-N-Methyl-N-ethyl-1,2-diphenylethylamine hydrochloride
• Demelverine-d10Hydrochloride
• Demelverine Hydrochloride

• Inchi： 1S/C17H21N.ClH/c1-18(14-12-16-8-4-2-5-9-16)15-13-17-10-6-3-7-11-17;/h2-11H,12-15H2,1H3;1H
• InChI Key： WCOQXFHZJHKAGO-UHFFFAOYSA-N
• SMILES： Cl.N(C)(CCC1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.14400
• Monoisotopic Mass: 275.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 4.20560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines